Cas no 1807095-82-4 (4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile
• CAS No: 1807095-82-4
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4876458
• Update Time: 2025-11-07

4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-8(11)7-6(3-14)5(1-2-13)4-15-9(7)12/h4,8H,1H2
• InChI Key： LNVCBRBHWXNKAX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C#N)C(=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile

4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile: A Comprehensive Overview

4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile, identified by the CAS number 1807095-82-4, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a pyridine ring substituted with cyano, difluoromethyl, and acetonitrile groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic and industrial purposes.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential large-scale production.

One of the most notable applications of this compound lies in its use as an intermediate in drug discovery. The pyridine ring system is a common structural motif in many bioactive molecules, and the substitution pattern in 4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile provides a versatile platform for further functionalization. For instance, the cyano group can act as a directing group for subsequent reactions, while the acetonitrile group can be modified to introduce additional functionality. Recent studies have demonstrated its utility in the development of inhibitors for key enzymes involved in cancer pathways.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The presence of electron-withdrawing groups such as cyano and acetonitrile enhances the electronic properties of the molecule, making it a promising candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its electronic characteristics could contribute to improved device performance.

The structural uniqueness of 4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile also makes it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) and other advanced modeling techniques to analyze its electronic structure, reactivity, and stability. These studies have provided valuable insights into the molecule's behavior under various conditions, aiding in the design of more efficient synthetic routes and applications.

Recent breakthroughs in green chemistry have also influenced the development and application of this compound. Scientists are exploring ways to synthesize it using environmentally friendly methods, such as biocatalysis or microwave-assisted synthesis. These approaches not only reduce the environmental footprint but also enhance the cost-effectiveness of production processes.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a valuable addition to the arsenal of modern chemistry. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its importance in both academic and industrial settings.